Cas no 2138811-44-4 (Pyridine, 5-(2-bromo-2-fluoroethenyl)-2-fluoro-)

• Product Name: Pyridine, 5-(2-bromo-2-fluoroethenyl)-2-fluoro-
• CAS No: 2138811-44-4
• MF: C₇H₄BrF₂N
• MW: 220.014167785645
• CID: 5260704
• Update Time: 2025-10-31

Pyridine, 5-(2-bromo-2-fluoroethenyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-(2-bromo-2-fluoroethenyl)-2-fluoro-

• Inchi： 1S/C7H4BrF2N/c8-6(9)3-5-1-2-7(10)11-4-5/h1-4H
• InChI Key： HBTFDKDWMVHLNS-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(C=C(Br)F)C=C1

Additional information on Pyridine, 5-(2-bromo-2-fluoroethenyl)-2-fluoro-

Introduction to 5-(2-Bromo-2-fluoroethenyl)-2-fluoropyridine (CAS No. 2138811-44-4)

5-(2-Bromo-2-fluoroethenyl)-2-fluoropyridine (CAS No. 2138811-44-4) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as 5-(2-bromo-2-fluoroethenyl)-2-fluoropyridine, is characterized by its distinctive chemical structure, which includes a pyridine ring substituted with a 2-bromo-2-fluoroethenyl group and a fluorine atom at the 2-position. The combination of these functional groups imparts unique properties that make it an attractive candidate for various applications, particularly in drug discovery and development.

The chemical structure of 5-(2-bromo-2-fluoroethenyl)-2-fluoropyridine is notable for its high degree of functionalization, which allows for a wide range of chemical reactions and modifications. The presence of the bromo and fluoro substituents on the ethenyl group provides multiple points of reactivity, enabling the synthesis of diverse derivatives. This versatility is particularly valuable in the context of medicinal chemistry, where the ability to fine-tune the properties of a lead compound is crucial for optimizing its pharmacological profile.

Recent studies have highlighted the potential of 5-(2-bromo-2-fluoroethenyl)-2-fluoropyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent activity against certain cancer cell lines. The bromo and fluoro substituents have been shown to enhance the compound's ability to interact with specific protein targets, thereby improving its efficacy as an anticancer agent. Additionally, the pyridine ring itself contributes to the compound's overall stability and solubility, which are important factors in drug development.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of 5-(2-bromo-2-fluoroethenyl)-2-fluoropyridine as a scaffold for developing novel inhibitors of kinases, which are key enzymes involved in many cellular processes, including signal transduction and cell division. The results indicated that certain derivatives of this compound were highly effective in inhibiting specific kinases, suggesting potential applications in treating diseases such as cancer and inflammatory disorders.

The synthetic accessibility of 5-(2-bromo-2-fluoroethenyl)-2-fluoropyridine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound, including methods that utilize transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution. These synthetic strategies not only facilitate the preparation of the parent compound but also enable the rapid synthesis of a wide range of derivatives, thereby accelerating the drug discovery process.

In addition to its potential therapeutic applications, 5-(2-bromo-2-fluoroethenyl)-2-fluoropyridine has also been studied for its use as a building block in materials science. The unique electronic properties conferred by the bromo and fluoro substituents make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research in this area has shown that derivatives of this compound can exhibit excellent charge transport properties and high photoluminescence quantum yields, making them promising candidates for next-generation electronic devices.

The safety profile of 5-(2-bromo-2-fluoroethenyl)-2-fluoropyridine has also been evaluated in several preclinical studies. These studies have generally indicated that the compound is well-tolerated at therapeutic concentrations, with minimal toxicity observed in vitro and in vivo. However, as with any new chemical entity, further safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, 5-(2-bromo-2-fluoroethenyl)-2-fluoropyridine (CAS No. 2138811-44-4) represents a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific and technological fields.